RHODANILE BLUE
RHODANILE BLUE
Brand Name:
Vulcanchem
CAS No.:
14969-56-3
VCID:
VC0078518
InChI:
InChI=1S/C48H48N5O3.ClH/c1-7-51(8-2)31-21-24-38-42(27-31)55-43-28-32(52(9-3)10-4)22-25-39(43)46(38)35-18-14-16-20-37(35)48(54)50-41-30-45-47(36-19-15-13-17-34(36)41)49-40-26-23-33(29-44(40)56-45)53(11-5)12-6;/h13-30H,7-12H2,1-6H3;1H/q+1;/p-1
SMILES:
CCN(CC)C1=CC2=C(C=C1)N=C3C4=CC=CC=C4C(=NC(=O)C5=CC=CC=C5C6=C7C=CC(=CC7=[O+]C8=C6C=CC(=C8)N(CC)CC)N(CC)CC)C=C3O2.[Cl-]
Molecular Formula:
C48H50ClN5O3
Molecular Weight:
778.4 g/mol
RHODANILE BLUE
CAS No.: 14969-56-3
Main Products
VCID: VC0078518
Molecular Formula: C48H50ClN5O3
Molecular Weight: 778.4 g/mol
| CAS No. | 14969-56-3 |
|---|---|
| Product Name | RHODANILE BLUE |
| Molecular Formula | C48H50ClN5O3 |
| Molecular Weight | 778.4 g/mol |
| IUPAC Name | 2-[3,6-bis(diethylamino)xanthen-10-ium-9-yl]-N-[9-(diethylamino)benzo[a]phenoxazin-5-ylidene]benzamide;chloride |
| Standard InChI | InChI=1S/C48H48N5O3.ClH/c1-7-51(8-2)31-21-24-38-42(27-31)55-43-28-32(52(9-3)10-4)22-25-39(43)46(38)35-18-14-16-20-37(35)48(54)50-41-30-45-47(36-19-15-13-17-34(36)41)49-40-26-23-33(29-44(40)56-45)53(11-5)12-6;/h13-30H,7-12H2,1-6H3;1H/q+1;/p-1 |
| Standard InChIKey | UYQVPCFMVWEDCA-UHFFFAOYSA-M |
| SMILES | CCN(CC)C1=CC2=C(C=C1)N=C3C4=CC=CC=C4C(=NC(=O)C5=CC=CC=C5C6=C7C=CC(=CC7=[O+]C8=C6C=CC(=C8)N(CC)CC)N(CC)CC)C=C3O2.[Cl-] |
| Canonical SMILES | CCN(CC)C1=CC2=C(C=C1)N=C3C4=CC=CC=C4C(=NC(=O)C5=CC=CC=C5C6=C7C=CC(=CC7=[O+]C8=C6C=CC(=C8)N(CC)CC)N(CC)CC)C=C3O2.[Cl-] |
| PubChem Compound | 73372 |
| Last Modified | Nov 11 2021 |
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